Cas no 1342150-56-4 (5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1342150-56-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4590281
• Update Time: 2025-05-19

5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1,3-dimethyl-

• Inchi： 1S/C6H9N3O2/c1-3-4(6(10)11)5(7)9(2)8-3/h7H2,1-2H3,(H,10,11)
• InChI Key： PSOYXTYCCIWCNE-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C(O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1342150-56-4)

5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1342150-56-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule belongs to the pyrazole class, characterized by a five-membered aromatic ring containing two nitrogen atoms. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate, facilitating diverse chemical modifications and applications in drug discovery and material science.

The structural framework of 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The nitrogen atoms at the 1 and 3 positions contribute to hydrogen bonding capabilities, while the carboxylic acid moiety at the 4-position allows for salt formation and further derivatization. These features have been exploited in recent years to develop inhibitors targeting various biological pathways.

In the realm of medicinal chemistry, 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid has garnered attention for its role in synthesizing small-molecule inhibitors. Notably, derivatives of this compound have been investigated for their potential in modulating enzyme activity associated with inflammatory and metabolic disorders. The dimethyl substitution at the 1-position enhances lipophilicity, improving membrane permeability and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the utility of 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid in developing kinase inhibitors. Pyrazole derivatives are well-known for their ability to bind to ATP-binding pockets of kinases, thereby inhibiting their catalytic activity. For instance, modifications of this scaffold have led to compounds with potent activity against Janus kinases (JAKs), which play a crucial role in immune signaling pathways. Such findings underscore the importance of 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid as a building block in anticancer and immunomodulatory therapies.

The carboxylic acid group in 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid offers multiple synthetic pathways for further functionalization. It can be esterified to enhance solubility or amidated to introduce additional biological activity. Moreover, its ability to form metal complexes has been explored in catalysis and materials science. Transition metal complexes derived from this compound have shown promise in photocatalytic applications, demonstrating its versatility beyond pharmaceuticals.

Advances in computational chemistry have further accelerated the design of novel derivatives of 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid. Molecular docking studies have identified optimal binding poses with target proteins, guiding the synthesis of high-affinity inhibitors. These computational approaches complement experimental efforts, enabling rapid screening of large chemical libraries. Such integrative strategies have been instrumental in optimizing lead compounds for clinical trials.

The synthesis of 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Cyclization reactions followed by functional group interconversions are common methodologies employed by synthetic chemists. Recent innovations in green chemistry have also influenced its production, emphasizing sustainable solvents and catalytic systems to minimize environmental impact.

In conclusion, 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1342150-56-4) represents a pivotal compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features and reactivity make it an indispensable tool for developing next-generation therapeutics. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow further.